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Compound of Interest

Compound Name: Ethyl methyl sulfoxide

Cat. No.: B156511

CAS Number: 1669-98-3
Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of ethyl methyl sulfoxide, a sulfoxide of
interest in various chemical and potentially pharmaceutical applications. While its close analog,
dimethyl sulfoxide (DMSO), is extensively studied and utilized, this document focuses on the
available technical data for ethyl methyl sulfoxide.

Physicochemical Properties

Ethyl methyl sulfoxide, also known as (methylsulfinyl)ethane, is a chiral organic compound.
The following table summarizes its key physicochemical properties.[1]
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Property Value

CAS Number 1669-98-3

Molecular Formula CsHsOS

Molecular Weight 92.16 g/mol

Density 1.052 g/cm3

Boiling Point 198.2 °C at 760 mmHg
Flash Point 73.7°C

Vapor Pressure 0.512 mmHg at 25 °C
Refractive Index 1.478

Synthesis of Ethyl Methyl Sulfoxide

The most common method for synthesizing sulfoxides is the controlled oxidation of the
corresponding sulfide. For ethyl methyl sulfoxide, the starting material is ethyl methyl sulfide.
Below are two detailed experimental protocols for this transformation.

This method is a "green" and highly selective process for oxidizing sulfides to sulfoxides.[2]

Materials:

Ethyl methyl sulfide

30% Hydrogen peroxide (H202)

Glacial acetic acid

4 M Sodium hydroxide (NaOH) solution

Dichloromethane (CH2Clz2)

Anhydrous sodium sulfate (Na2S0a)

Round-bottom flask
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e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 2 mmol of ethyl methyl sulfide in 2 mL of glacial acetic acid.

e Slowly add 8 mmol of 30% hydrogen peroxide to the solution while stirring at room
temperature.

e Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete, neutralize the resulting solution with a 4 M aqueous NaOH
solution.

o Extract the product with dichloromethane.
o Dry the organic layer over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure using a rotary evaporator to yield the
analytically pure ethyl methyl sulfoxide.

This procedure is effective for the oxidation of dialkyl sulfides, with careful temperature control
to prevent overoxidation to the sulfone.[3]

Materials:

Ethyl methyl sulfide

Sodium metaperiodate (NalOa)

Deionized water

Dichloromethane (CH2Clz2)

Anhydrous sodium sulfate
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Activated carbon
Round-bottom flask
Magnetic stirrer

Ice bath

Bichner funnel
Separatory funnel
Distillation apparatus
Procedure:

In a 500-mL round-bottom flask equipped with a magnetic stirrer, add 0.105 mole of
powdered sodium metaperiodate to 210 mL of deionized water.

Cool the mixture in an ice bath while stirring.

Add 0.100 mole of ethyl methyl sulfide to the cooled mixture.

Continue stirring the reaction mixture at ice-bath temperature for 15 hours.

Filter the reaction mixture through a Buchner funnel to remove the sodium iodate precipitate.
Wash the filter cake with three 30-mL portions of dichloromethane.

Transfer the filtrate to a separatory funnel, separate the organic layer, and extract the
aqueous layer with three 100-mL portions of dichloromethane.

Combine the organic extracts, treat with activated carbon, and dry over anhydrous sodium
sulfate.[3]

Remove the solvent under reduced pressure to obtain the crude ethyl methyl sulfoxide.

Purify the crude product by vacuum distillation.
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Role in Drug Development

Currently, there is limited specific research on the direct application of ethyl methyl sulfoxide
in drug development. However, its structural similarity to dimethyl sulfoxide (DMSQO) suggests
potential applications. DMSO is a well-established solvent and penetration enhancer in topical
pharmaceutical formulations.[4] It is also used as a cryoprotectant for cells and tissues. Given
these roles of DMSQO, it is plausible that ethyl methyl sulfoxide could exhibit similar
properties, although further research is required to confirm this.

Analytical Characterization

The primary analytical method for the identification and quantification of ethyl methyl
sulfoxide is infrared (IR) spectroscopy. The key diagnostic peak is the S=0 stretching
frequency, which appears at approximately 1099 cm~1.[1]

Visualizations

The following diagram illustrates the general workflow for the synthesis of ethyl methyl
sulfoxide from ethyl methyl sulfide via oxidation.
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Caption: Workflow for the synthesis of ethyl methyl sulfoxide.

The following diagram illustrates the logical relationship in the oxidation of sulfides to sulfoxides
and the potential for overoxidation to sulfones.
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Oxidation States of Ethyl Methyl Sulfur Compounds
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Caption: Oxidation pathway from sulfide to sulfoxide and sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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